3-(2,6-dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carbonitrile

• IUPAC Name: 5-[(E)-2-anilinoethenyl]-3-(2,6-dichlorophenyl)-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H11Cl2N3O/c19-14-7-4-8-15(20)17(14)18-13(11-21)16(24-23-18)9-10-22-12-5-2-1-3-6-12/h1-10,22H/b10-9+
• InChI Key: JGHSMWUSTWBCOH-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=CC2=C(C(=NO2)C3=C(C=CC=C3Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)N/C=C/C2=C(C(=NO2)C3=C(C=CC=C3Cl)Cl)C#N
• Molecular Formula: C18H11Cl2N3O
• Molecular Weight: 356.2 g/mol

Description

3-(2,6-Dichlorophenyl)-5-[(E)-2-(phenylamino)ethenyl]-1,2-oxazole-4-carbonitrile, also known as 3-DPC, is an organic compound with a molecular formula of C14H9Cl2N3O. It is a heterocyclic compound containing both an oxazole and a nitrile group, and is a colourless solid at room temperature. 3-DPC was first synthesized in the late 1950s and has since been studied for its various properties and applications.

Scientific Research Applications

Structural and Optical Properties of Derivatives

A study by Zeyada, El-Nahass, and El-Shabaan (2016) on the structural and optical properties of certain quinoline derivatives, which share a similar structural motif with the compound , revealed that these compounds exhibit polycrystalline and nanocrystallite properties in thin film form. The optical properties, determined from spectrophotometric measurements, indicate potential applications in materials science, particularly in the development of optoelectronic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Electronic and Optical Characteristics

Another study focused on the DFT and TD-DFT/PCM calculations of molecular structure, spectroscopic characterization, and NLO properties of similar compounds. This research provides a detailed understanding of the electronic structure and optical behavior, which could be relevant for the design of new materials with tailored electronic or optical properties (Wazzan, Al-Qurashi, & Faidallah, 2016).

Photovoltaic Applications

The photovoltaic properties of related quinoline derivatives have been explored, with findings suggesting their potential use in organic–inorganic photodiode fabrication. This could imply that the compound , given its structural similarities, may have applications in the development of new photovoltaic materials or devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Dielectric Properties

Research on the dielectric properties of certain quinoline derivatives suggests potential applications in electronics, where the manipulation of dielectric properties is crucial for the development of capacitors, transistors, and other electronic components. The findings indicate that the substitution groups on the molecules can significantly affect their dielectric behavior, which could be relevant for designing materials with specific electronic characteristics (Zeyada, El-Taweel, El-Nahass, & El-Shabaan, 2016).